Cas no 1176530-80-5 ((1R)-2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol)

• Product Name: (1R)-2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol
• CAS No: 1176530-80-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD09863648
• CID: 5176923
• Update Time: 2023-08-26

(1R)-2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-bromo-1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)ethan-1-ol
• 2H-1,5-Benzodioxepin-7-methanol, α-(bromomethyl)-3,4-dihydro-, (αR)-

• MDL： MFCD09863648
• Inchi： 1S/C11H13BrO3/c12-7-9(13)8-2-3-10-11(6-8)15-5-1-4-14-10/h2-3,6,9,13H,1,4-5,7H2/t9-/m0/s1
• InChI Key： IGLNDNHRRWDRBQ-VIFPVBQESA-N
• SMILES： BrC[C@@H](C1C=CC2=C(C=1)OCCCO2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7